![molecular formula C13H14N2O2S B2893961 4-(ethylthio)-N-(5-methylisoxazol-3-yl)benzamide CAS No. 898405-89-5](/img/structure/B2893961.png)
4-(ethylthio)-N-(5-methylisoxazol-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the benzamide core, the isoxazole ring, and the ethylthio group. The exact spatial arrangement of these groups would depend on the specific conditions under which the compound was synthesized .Chemical Reactions Analysis
As a benzamide derivative, this compound could potentially undergo a variety of chemical reactions. For example, the amide group could be hydrolyzed under acidic or basic conditions to yield a carboxylic acid and an amine. The isoxazole ring might undergo reactions at the carbon-carbon double bond or at the heteroatoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Some general predictions can be made based on its structural components. For example, as an organic compound, it would likely be insoluble in water but soluble in organic solvents .Scientific Research Applications
Antiviral Activity
Benzamide-based 5-aminopyrazoles and their derivatives have been synthesized and tested for anti-influenza A virus (subtype H5N1) activity. A study found that several synthesized compounds exhibited significant antiviral activities against bird flu influenza with a viral reduction range of 85–65% (Hebishy et al., 2020).
Antipsychotic Agents
Cyclic benzamides have been explored as mixed dopamine D2/serotonin 5-HT2 receptor antagonists, showing potential as atypical antipsychotic agents. Some derivatives demonstrated activities suggesting they could be useful in treating schizophrenia with a low propensity to induce extrapyramidal side effects (Norman et al., 1994).
Antihyperglycemic Agents
A study on (4-substituted benzyl) (trifluoromethyl)pyrazoles and -pyrazolones indicated their potent antihyperglycemic effects in obese, diabetic db/db mice, suggesting a new class of antidiabetic agents (Kees et al., 1996).
Alkaline Phosphatase Inhibition
1,3-Oxathiol-2-ylidene benzamides were synthesized and found to inhibit alkaline phosphatases and HeLa cancer cell lines. These compounds showed potential for dual inhibition and selective targeting, suggesting applications in cancer therapy (Saeed et al., 2020).
Stearoyl-CoA Desaturase-1 Inhibition
Research into 3-(2-hydroxyethoxy)-N-(5-benzylthiazol-2-yl)-benzamides as inhibitors of stearoyl-CoA desaturase-1 (SCD-1) reported the identification of potent compounds with significant in vivo activity, hinting at applications in treating metabolic disorders (Uto et al., 2009).
Future Directions
Properties
IUPAC Name |
4-ethylsulfanyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S/c1-3-18-11-6-4-10(5-7-11)13(16)14-12-8-9(2)17-15-12/h4-8H,3H2,1-2H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGUZCWWSUIMSJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=C(C=C1)C(=O)NC2=NOC(=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.